N-(2,4-dichlorophenyl)-N'-(4-fluoro-2-nitrophenyl)thiourea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-(4-fluoro-2-nitrophenyl)thiourea
• InChI: InChI=1S/C13H8Cl2FN3O2S/c14-7-1-3-10(9(15)5-7)17-13(22)18-11-4-2-8(16)6-12(11)19(20)21/h1-6H,(H2,17,18,22)
• InChI Key: BIXYRHDRYUXJCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])NC(=S)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H8Cl2FN3O2S
• Molecular Weight: 360.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-(4-fluoro-2-nitrophenyl)thiourea is a compound that has been the subject of extensive scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound is commonly referred to as DCNTU and is known for its unique properties, which make it a valuable tool in many scientific studies.

Mechanism of Action

The mechanism of action of DCNTU is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. This inhibition can lead to a variety of biochemical and physiological effects, including the suppression of inflammation and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
DCNTU has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and proteins in cells, the suppression of inflammation, and the induction of cell death in cancer cells. These effects make DCNTU a valuable tool in many scientific studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCNTU in lab experiments is its unique properties, which make it a valuable tool in many scientific studies. However, there are also limitations to its use, including its toxicity and potential side effects, which must be carefully considered when designing experiments.

Future Directions

There are many potential future directions for research on DCNTU, including the development of new drugs for the treatment of inflammatory diseases and cancer, the use of DCNTU as a pesticide in agriculture, and the use of DCNTU in the remediation of contaminated soils and water. Additionally, further studies are needed to fully understand the mechanism of action of DCNTU and its potential side effects.

Scientific Research Applications

DCNTU has been extensively studied for its potential applications in various scientific fields. In medicine, DCNTU has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. In agriculture, DCNTU has been used as a pesticide due to its ability to inhibit the growth of certain plant pathogens. In environmental science, DCNTU has been studied for its potential use in the remediation of contaminated soils and water.